Cas no 1806911-63-6 (5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine)

• Product Name: 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine
• CAS No: 1806911-63-6
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4877235
• Update Time: 2025-05-24

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C9H7ClF2N2O/c1-15-9-5(3-10)2-6(8(11)12)7(4-13)14-9/h2,8H,3H2,1H3
• InChI Key： OQTCVSMKRDRKHP-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(C#N)=C(C(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine

Introduction to 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806911-63-6)

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine (CAS No. 1806911-63-6) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a chloromethyl group, a cyano substituent, a difluoromethyl moiety, and a methoxy group on the pyridine ring, presents a versatile scaffold for the development of novel bioactive molecules.

The significance of this compound lies in its potential applications as an intermediate in the synthesis of various pharmacologically relevant molecules. The presence of multiple functional groups makes it a valuable building block for medicinal chemists seeking to design compounds with enhanced binding affinity and selectivity. Specifically, the chloromethyl group provides a reactive site for further functionalization, while the electron-withdrawing nature of the cyano and difluoromethyl groups can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their wide-ranging biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The structural motif of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine aligns well with this trend, offering a promising platform for drug discovery efforts.

One of the most compelling aspects of this compound is its potential as a precursor for the development of small-molecule inhibitors targeting critical therapeutic pathways. For instance, studies have demonstrated that pyridine derivatives can exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in lead optimization strategies.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine as a pharmacophore. These tools allow researchers to predict the binding modes of this compound with target proteins with high accuracy, thereby guiding the design of more effective derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling faster and more efficient identification of promising candidates.

The synthesis of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine presents unique challenges due to the sensitivity of its functional groups. However, recent methodological improvements have made it more accessible to synthetic chemists. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the chloromethyl, cyano, and methoxy functionalities efficiently. These advances have not only streamlined the synthesis process but also opened new avenues for structural diversification.

The pharmacological evaluation of derivatives derived from 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine has revealed several promising leads. In particular, modifications at the chloromethyl position have been shown to influence both potency and selectivity. This underscores the importance of carefully tailoring the structure to achieve desired pharmacological outcomes. Additionally, studies indicate that incorporating fluorinated substituents can enhance bioavailability and reduce off-target effects, which are critical considerations in drug development.

From a broader perspective, compounds like 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine exemplify the growing importance of heterocyclic chemistry in medicinal innovation. Heterocycles are ubiquitous in natural products and pharmaceuticals due to their ability to mimic biological recognition elements effectively. The unique electronic and steric properties offered by heterocyclic scaffolds make them ideal candidates for modulating complex biological systems.

The future direction of research involving 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine is likely to focus on expanding its applications in drug discovery and therapeutic development. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. Furthermore, exploring structure-activity relationships (SAR) will be crucial for optimizing derivatives with improved pharmacokinetic profiles.

In conclusion,5-(Chloromethyl)-2-cyano-3-(difluoromethyl)-6-methoxypyridine represents a significant compound in the realm of pharmaceutical chemistry. Its unique structural features and potential as a scaffold for drug development position it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly pivotal role in shaping the future of medicine.